Cas no 2034293-26-8 (2,3,5,6-tetramethyl-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034293-26-8
• MF: C₁₈H₂₅N₃O₃S₂
• MW: 395.539401769638
• CID: 5333047
• Update Time: 2025-05-25

2,3,5,6-tetramethyl-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetramethyl-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide
• 2,3,5,6-tetramethyl-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• 2,3,5,6-tetramethyl-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H25N3O3S2/c1-11-9-12(2)14(4)17(13(11)3)26(22,23)19-10-16-20-18(21-24-16)15-5-7-25-8-6-15/h9,15,19H,5-8,10H2,1-4H3
• InChI Key： FRHFNOIPPMABQI-UHFFFAOYSA-N
• SMILES： S1CCC(C2=NOC(CNS(C3C(C)=C(C)C=C(C)C=3C)(=O)=O)=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 549
• XLogP3: 3.3
• Topological Polar Surface Area: 119

Additional information on 2,3,5,6-tetramethyl-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide

Comprehensive Analysis of 2,3,5,6-Tetramethyl-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 2034293-26-8)

The compound 2,3,5,6-tetramethyl-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 2034293-26-8) is a highly specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a tetramethylbenzene core with a 1,2,4-oxadiazole ring and a thian-4-yl moiety, making it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications due to its distinct physicochemical properties and bioactivity.

One of the most intriguing aspects of this compound is its sulfonamide group, which is known for its versatility in drug design. Sulfonamides are widely used in pharmaceuticals, particularly as antibacterial agents, carbonic anhydrase inhibitors, and diuretics. The presence of the 1,2,4-oxadiazole ring further enhances its potential, as this heterocycle is renowned for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold in drug discovery. The thian-4-yl group adds another layer of complexity, potentially influencing the compound's pharmacokinetic properties.

In recent years, the scientific community has shown growing interest in sulfonamide derivatives due to their broad-spectrum biological activities. A search trend analysis reveals that queries like "sulfonamide applications in medicine" and "1,2,4-oxadiazole synthesis" are increasingly popular, reflecting the demand for innovative compounds like 2034293-26-8. This compound's unique structure positions it as a candidate for further investigation in areas such as enzyme inhibition, antimicrobial activity, and even as a building block for advanced materials.

The synthesis of 2,3,5,6-tetramethyl-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide involves multi-step organic reactions, including the formation of the oxadiazole ring and the introduction of the sulfonamide linkage. Researchers have optimized these procedures to achieve high yields and purity, ensuring the compound's suitability for further studies. Its CAS No. 2034293-26-8 serves as a unique identifier, facilitating accurate referencing in scientific literature and databases.

From a pharmacological perspective, the compound's tetramethylbenzene core may contribute to enhanced lipophilicity, potentially improving its membrane permeability. This characteristic is critical for drug candidates targeting intracellular pathways. Additionally, the thian-4-yl moiety could influence the compound's metabolic stability, a key consideration in drug development. These attributes make 2034293-26-8 a promising subject for preclinical studies.

Beyond pharmaceuticals, the compound's structural features suggest potential applications in material science. The 1,2,4-oxadiazole ring, for instance, is known for its thermal stability and electronic properties, making it suitable for use in organic electronics and polymer chemistry. Researchers are also exploring its role in catalysis and sensor development, where its unique interactions with other molecules could be leveraged.

In conclusion, 2,3,5,6-tetramethyl-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 2034293-26-8) represents a fascinating intersection of chemistry and biology. Its multifaceted structure offers numerous possibilities for innovation, aligning with current trends in drug discovery and material design. As scientific interest in sulfonamide derivatives and heterocyclic compounds continues to grow, this compound is poised to play a significant role in advancing research across multiple disciplines.